Cas no 1255716-98-3 ((methylamino)(2-thienyl)acetic acid hydrochloride)

• Product Name: (methylamino)(2-thienyl)acetic acid hydrochloride
• CAS No: 1255716-98-3
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• MDL: MFCD18483572
• CID: 4582306
• Update Time: 2025-05-30

(methylamino)(2-thienyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Methylamino)(2-thienyl)acetic acid hydrochloride
• 2-(Methylamino)-2-(thiophen-2-yl)acetic acid hydrochloride
• (methylamino)(2-thienyl)acetic acid hydrochloride

• MDL： MFCD18483572
• Inchi： 1S/C7H9NO2S.ClH/c1-8-6(7(9)10)5-3-2-4-11-5;/h2-4,6,8H,1H3,(H,9,10);1H
• InChI Key： FTZQHWYLRWFTTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC)C1SC=CC=1.[H]Cl

Computed Properties

• Exact Mass: 207.012
• Monoisotopic Mass: 207.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (methylamino)(2-thienyl)acetic acid hydrochloride

(methylamino)(2-thienyl)acetic acid hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1255716-98-3, specifically (methylamino)(2-thienyl)acetic acid hydrochloride, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural features, has garnered attention in recent years due to its potential applications in drug discovery and molecular research. The presence of both the methylamino and 2-thienyl groups contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

In the realm of chemical biology, the synthesis and study of such compounds are pivotal for understanding biological pathways and developing targeted treatments. The hydrochloride salt form of (methylamino)(2-thienyl)acetic acid hydrochloride enhances its solubility and stability, which are critical factors in pharmaceutical formulations. This property allows for more efficient drug delivery systems and improved bioavailability, essential components in the development of effective medications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (methylamino)(2-thienyl)acetic acid hydrochloride with greater precision. By leveraging molecular modeling techniques, scientists can simulate interactions between this compound and biological targets, such as enzymes and receptors. These simulations have revealed promising potential in the inhibition of certain enzymes implicated in inflammatory diseases and cancer. The 2-thienyl moiety, in particular, has been identified as a key structural element that enhances binding affinity to specific biological targets.

The role of heterocyclic compounds like those found in (methylamino)(2-thienyl)acetic acid hydrochloride cannot be overstated in modern drug design. Heterocycles are known for their diverse biological activities and are frequently incorporated into drug molecules due to their ability to mimic natural biomolecules. The thienyl group, a five-membered aromatic ring containing sulfur, is particularly noteworthy for its presence in numerous bioactive natural products and synthetic drugs. Its incorporation into (methylamino)(2-thienyl)acetic acid hydrochloride contributes to its unique pharmacological profile.

Moreover, the methylamino group introduces basicity to the molecule, which can be exploited for ion interactions with acidic or basic residues on biological targets. This feature is particularly valuable in designing molecules that require precise targeting within complex biological systems. The combination of these structural elements makes (methylamino)(2-thienyl)acetic acid hydrochloride a versatile scaffold for further derivatization and optimization.

In vitro studies have begun to elucidate the mechanism of action for derivatives of (methylamino)(2-thienyl)acetic acid hydrochloride. Initial research suggests that this compound may exert its effects by modulating signaling pathways involved in cell proliferation and differentiation. The ability to influence these processes is particularly relevant in the context of developing treatments for diseases such as cancer and autoimmune disorders. Further investigation is warranted to fully understand its therapeutic potential.

The synthesis of (methylamino)(2-thienyl)acetic acid hydrochloride presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible than ever before. Advances in catalytic processes and green chemistry principles have allowed for more efficient and environmentally friendly synthesis routes. These innovations not only reduce costs but also minimize waste, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The future prospects for (methylamino)(2-thienyl)acetic acid hydrochloride are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By integrating interdisciplinary approaches, scientists can accelerate the development of novel therapeutics based on this compound.

In conclusion, (methylamino)(2-thienyl)acetic acid hydrochloride (CAS no: 1255716-98-3) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.